Cas no 137372-20-4 (1,5-Naphthalenedisulfonicacid, 2-(acetylamino)-)

• Product Name: 1,5-Naphthalenedisulfonicacid, 2-(acetylamino)-
• CAS No: 137372-20-4
• MF: C₁₂H₉NO₇S₂
• MW: 343.332360982895
• CID: 144330
• PubChem ID: 132054
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid, 2-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid, 2-(acetylamino)-
• 2-acetamido-1,5-naphthalenedisulfonate
• 2-(acetylamino)naphthalene-1,5-disulfonate
• AcNDS
• 2-acetamidonaphthalene-1,5-disulfonate
• 137372-20-4

• Inchi： 1S/C12H11NO7S2/c1-7(14)13-10-6-5-8-9(12(10)22(18,19)20)3-2-4-11(8)21(15,16)17/h2-6H,1H3,(H,13,14)(H,15,16,17)(H,18,19,20)/p-2
• InChI Key： WGOQGHNONXFNJQ-UHFFFAOYSA-L
• SMILES： S(C1C(=CC=C2C(=CC=CC2=1)S(=O)(=O)[O-])NC(C)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 342.98207
• Monoisotopic Mass: 344.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 143.5